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Compound of Interest

N-Isopropyl-4-
Compound Name:
nitrobenzenesulfonamide

Cat. No.: B1348438

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known safety and
hazard information for N-Isopropyl-4-nitrobenzenesulfonamide (CAS No. 23530-48-5). Due
to a lack of extensive publicly available research, this guide summarizes the existing data,
outlines general best practices for handling, and presents conceptual experimental protocols
based on established international guidelines. All quantitative data found in the provided search
results has been summarized in the tables below.

Chemical Identification and Properties

N-lsopropyl-4-nitrobenzenesulfonamide is a chemical compound with the molecular formula
C9H12N204S.[1] While specific, experimentally determined physical and chemical properties
are not readily available in the public domain, its basic identifiers are summarized in Table 1.
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Property Value Reference
CAS Number 23530-48-5 [1]
Molecular Formula C9H12N204S [1]
Molecular Weight 244.27 g/mol [1]

Physical State No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Vapor Pressure No data available

Density No data available

Table 1: Physical and Chemical Properties of N-Isopropyl-4-nitrobenzenesulfonamide

Hazard Identification and Classification

Based on the available Safety Data Sheet (SDS), N-Isopropyl-4-nitrobenzenesulfonamide is
classified as a hazardous substance.[1] The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the following hazard statements for this

compound.
Hazard Class GHS Hazard Statement
Skin Irritation H315: Causes skin irritation
Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation

Table 2: GHS Hazard Classification

Signal Word: Warning[1]
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Precautionary Statements:[1]

e Prevention:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

[¢]

P264: Wash skin thoroughly after handling.

[e]

P271: Use only outdoors or in a well-ventilated area.

o

P280: Wear protective gloves/ eye protection/ face protection.

e Response:

[¢]

P302 + P352: IF ON SKIN: Wash with plenty of water.

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o P312: Call a POISON CENTER/doctor if you feel unwell.
o P332 + P313: If skin irritation occurs: Get medical advice/attention.
o P337 + P317: If eye irritation persists: Get medical help.
o P362 + P364: Take off contaminated clothing and wash it before reuse.
o Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.
e Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Information

Specific quantitative toxicological data for N-lsopropyl-4-nitrobenzenesulfonamide, such as
LD50 (lethal dose, 50%) or LC50 (lethal concentration, 50%) values, are not available in the
provided search results. The primary toxicological concerns are related to its irritant properties
on the skin, eyes, and respiratory system.

Toxicity Endpoint Result

Acute Oral Toxicity No data available
Acute Dermal Toxicity No data available
Acute Inhalation Toxicity No data available
Carcinogenicity No data available
Mutagenicity No data available
Teratogenicity No data available

Table 3: Summary of Toxicological Data

Experimental Protocols (Conceptual)

While specific experimental protocols for N-Isopropyl-4-nitrobenzenesulfonamide are not
available, this section outlines the general methodologies for assessing skin and eye irritation
based on the internationally recognized OECD Guidelines for the Testing of Chemicals.[2][3][4]
[5] These protocols provide a framework for how the hazardous properties of a chemical like N-
Isopropyl-4-nitrobenzenesulfonamide would be determined.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD TG 439)

This test method is used to predict the skin irritation potential of a chemical by assessing its
effect on a reconstructed human epidermis model.[6][7][8]

Methodology:
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o Test System: A commercially available, validated reconstructed human epidermis model is
used. This model consists of normal, human-derived epidermal keratinocytes cultured to
form a multilayered, highly differentiated model of the human epidermis.

e Procedure:

[e]

A small amount of the test chemical (solid or liquid) is applied topically to the surface of the
RhE tissue.

[e]

The exposure period is typically for a defined duration, for example, 15 to 60 minutes.

o

Following exposure, the test chemical is carefully removed by rinsing.

[¢]

The tissues are then incubated for a post-exposure period, typically 42 hours, to allow for
the development of cytotoxic effects.

 Viability Assessment:

o Cell viability is measured using a quantitative assay, most commonly the MTT assay. In
this assay, the mitochondrial dehydrogenase of viable cells reduces the yellow MTT
tetrazolium salt to a blue formazan product.

o The amount of formazan produced is measured spectrophotometrically, and the viability of
the treated tissue is expressed as a percentage of the negative control.

o Classification: A chemical is classified as an irritant if the tissue viability is reduced below a
certain threshold (e.g., < 50%) compared to the negative control.
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Caption: Workflow for In Vitro Skin Irritation Testing.
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Acute Eye Irritation/Corrosion (Based on OECD TG 405)

This in vivo test is designed to determine the potential of a substance to cause irritation or
corrosion to the eye.[9][10] It is typically conducted as a last resort when in vitro methods are
not sufficient.

Methodology:
o Test Animal: The albino rabbit is the most commonly used animal model for this test.
e Procedure:

o Asingle dose of the test substance is applied to the conjunctival sac of one eye of the
animal. The other eye remains untreated and serves as a control.

o The eyes are examined at specific intervals (e.qg., 1, 24, 48, and 72 hours) after
application.

o Evaluation:

o The degree of eye irritation is scored based on the effects on the cornea (opacity), iris, and
conjunctiva (redness and swelling).

o The reversibility of the observed lesions is also assessed over a period of up to 21 days.

o Classification: The substance is classified based on the severity and reversibility of the
ocular lesions.

Ecological Information

There is no specific information available regarding the ecotoxicity of N-Isopropyl-4-
nitrobenzenesulfonamide in the provided search results. Therefore, its impact on aquatic and
terrestrial organisms is unknown. As a precaution, it should be handled and disposed of in a
manner that prevents its release into the environment.
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Ecotoxicity Endpoint Result

Aquatic Toxicity No data available
Persistence and Degradability No data available
Bioaccumulative Potential No data available

Table 4. Summary of Ecotoxicological Data

Safe Handling and Storage

Handling:

e Work in a well-ventilated area, preferably under a chemical fume hood.
 Avoid the formation of dust and aerosols.

e Avoid contact with skin, eyes, and clothing.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile rubber), safety goggles with side shields or a face shield, and a lab coat.[1]

« If engineering controls are not sufficient to maintain airborne concentrations below exposure
limits, a NIOSH-approved respirator should be used.[1]

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Store locked up.[1]

o Keep away from incompatible materials, though specific incompatibilities are not identified in
the available data.
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Caption: General Laboratory Workflow for Handling Hazardous Chemicals.
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First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1]

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. If irritation persists, seek medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[1]

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

e Specific Hazards: The hazardous decomposition products are not specified in the available
data.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[1]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid
breathing dust, vapors, mist, or gas. Avoid contact with skin and eyes. Wear appropriate
personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for
disposal.

Disposal Considerations
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Dispose of this chemical and its container as hazardous waste. Contact a licensed professional
waste disposal service to dispose of this material. Disposal must be in accordance with all
applicable federal, state, and local environmental regulations.

Conclusion

N-lsopropyl-4-nitrobenzenesulfonamide is a chemical that requires careful handling due to
its classification as a skin, eye, and respiratory irritant. While there is a significant lack of
guantitative data on its physical, chemical, toxicological, and ecotoxicological properties, the
available information necessitates the use of stringent safety protocols. Researchers,
scientists, and drug development professionals must adhere to the handling, storage, and
disposal guidelines outlined in this document and the substance's Safety Data Sheet. The
conceptual experimental protocols provided offer insight into the methodologies used to
determine such hazards and underscore the importance of thorough safety evaluation for all
chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Hazard Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348438#n-isopropyl-4-nitrobenzenesulfonamide-
safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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